Cas no 14517-78-3 (1H-Indole-3-ethanamine,5-chloro-b-methyl-)
14517-78-3 structure
Product Name:1H-Indole-3-ethanamine,5-chloro-b-methyl-
CAS No:14517-78-3
MF:C11H13ClN2
MW:208.687321424484
CID:154960
PubChem ID:26720
Update Time:2025-04-19
1H-Indole-3-ethanamine,5-chloro-b-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-ethanamine,5-chloro-b-methyl-
- 2-(5-chloro-1H-indol-3-yl)propan-1-amine
- BRN 0393254
- 5-22-10-00157 (Beilstein Handbook Reference)
- SCHEMBL1247512
- Indole, 3-(2-amino-1-methylethyl)-5-chloro-
- 14517-78-3
- INDOLE, 5-CHLORO-3-(1-AMINO-2-PROPYL)-
- 5-Chloro-beta-methyltryptamine
- DTXSID00932519
-
- Inchi: 1S/C11H13ClN2/c1-7(5-13)10-6-14-11-3-2-8(12)4-9(10)11/h2-4,6-7,14H,5,13H2,1H3
- InChI Key: UZXFNXLZOJSTBF-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CN2)C(C)CN
Computed Properties
- Exact Mass: 207.06906
- Monoisotopic Mass: 208.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.245
- Boiling Point: 370°Cat760mmHg
- Flash Point: 177.6°C
- Refractive Index: 1.65
- PSA: 38.91
1H-Indole-3-ethanamine,5-chloro-b-methyl- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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